Cas no 31458-47-6 (2(1H)-Pyrimidinone,6-amino-5-methoxy-)

• Product Name: 2(1H)-Pyrimidinone,6-amino-5-methoxy-
• CAS No: 31458-47-6
• MF: C₅H₇N₃O₂
• MW: 141.127980470657
• CID: 299031
• PubChem ID: 15422742
• Update Time: 2025-04-19

2(1H)-Pyrimidinone,6-amino-5-methoxy- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrimidinone,6-amino-5-methoxy-
• 2(1H)-Pyrimidinone, 4-amino-5-methoxy- (9CI)
• 5-Hydroxymethyl-cytosin
• 5-methoxycytosine
• AKOS006364639
• 6-Amino-5-methoxypyrimidin-2(1H)-one
• SCHEMBL2117016
• 31458-47-6
• 2(1H)-Pyrimidinone,4-amino-5-methoxy-(9ci)

• Inchi： 1S/C5H7N3O2/c1-10-3-2-7-5(9)8-4(3)6/h2H,1H3,(H3,6,7,8,9)
• InChI Key： NGOCBWZVBNMKES-UHFFFAOYSA-N
• SMILES： O(C)C1C=NC(NC=1N)=O

Computed Properties

• Exact Mass: 141.05400
• Monoisotopic Mass: 141.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 76.7Ų

Experimental Properties

• PSA: 81.00000
• LogP: -0.05810